Cas no 1498-51-7 (Ethyl dichlorophosphate)

• Product Name: Ethyl dichlorophosphate
• CAS No: 1498-51-7
• MF: C₂H₅Cl₂O₂P
• MW: 162.939659833908
• MDL: MFCD00002069
• CID: 41484
• PubChem ID: 125309304
• Update Time: 2025-04-18

Ethyl dichlorophosphate Chemical and Physical Properties

Names and Identifiers

• Ethyl dichlorophosphate
• Ethyl phosphorodichloridate
• 1-dichlorophosphoryloxyethane
• AURORA KA-1628
• ethylesterdichlorid
• Phosphorodichloridate
• ETHYLDICHLOROPHOSPHONATE
• Ethoxyphosphorylchloride
• Ethyl dichloridophosphate
• Ethyl dichlorophosphinate
• ETHYLPHOSPHORYL DICHLORIDE
• ETHYLDICHLOROPHOSPHATE,97%
• Phosphorodichloridic acid, ethyl ester
• ethyldichlorophosphate
• Dichloroethoxyphosphine oxide
• Ethylphosphoric acid dichloride
• Dichlorophosphoric acid, ethyl ester
• ethylphosphorodichloridate
• Ethylesterdichlorid [German]
• ethoxyphosphonoyl dichloride
• 4IP5DTW75U
• YZBOZNXACBQJHI-UHFFFAOYSA-N
• DSSTox_CID_7407
• DSSTox_RID_78443
• DSSTox_GSID_27407
• Ethyl dichlorophosph
• Ethyl phosphorodichloridate [NA2927] [Poison]
• Ethyl dichloridophosphate #
• SCHEMBL237625
• NSC-87531
• NCGC00090966-03
• Ethyl dichlorophosphate, 96%
• DTXCID307407
• NCGC00090966-01
• ETHYLPHOSPHORIC ACID DICHLORIDE [HSDB]
• CAS-1498-51-7
• 1498-51-7
• WLN: OPGGO2
• NSC87531
• NSC 87531
• NCGC00256955-01
• STR09761
• HSDB 417
• AKOS005258292
• paragraph signthorn(3/4)UOOEaii paragraph signthornE(R) masculineIIi
• phosphoric acid monoethyl ester dichloride
• ethyl chlorophosphonochloridate
• Tox21_201328
• MFCD00002069
• NCGC00090966-02
• E0488
• Q27259649
• Ethoxyphosphoryl dichloride
• ETHYL CHLOROPHOSPHATE, (ETO)CL2PO
• Tox21_303159
• EN300-198462
• C2H5Cl2O2P
• DTXSID3027407
• EINECS 216-099-0
• CHEMBL1334159
• UNII-4IP5DTW75U
• FT-0626180
• NS00024901
• Ethyl phosphoryl dichloride
• InChI=1/C2H5Cl2O2P/c1-2-6-7(3,4)5/h2H2,1H
• NCGC00258880-01
• DB-009733
• 216-099-0

• MDL： MFCD00002069
• Inchi： 1S/C2H5Cl2O2P/c1-2-6-7(3,4)5/h2H2,1H3
• InChI Key： YZBOZNXACBQJHI-UHFFFAOYSA-N
• SMILES： ClP(=O)(OCC)Cl

Computed Properties

• Exact Mass: 161.94000
• Monoisotopic Mass: 161.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless liquid
• Density: 1.373
• Melting Point: -42.5
• Boiling Point: 81°C/43mmHg(lit.)
• Flash Point: >230 °F
• Refractive Index: 1.433-1.435
• PSA: 36.11000
• LogP: 2.60860
• Sensitiveness: Sensitive to humidity
• Solubility: Slightly soluble in water.

Ethyl dichlorophosphate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H314,H330
• Warning Statement： P260,P280,P284,P301+P310,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3390 6.1/PG 1
• WGK Germany：3
• Hazard Category Code： R22;R34
• Safety Instruction： S26-S28-S36/37/39-S45
• RTECS：TD4390000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• Risk Phrases：R22; R34
• Packing Group：III
• Safety Term：8
• HazardClass：8
• PackingGroup：II
• Storage Condition：Keep container closed when not in use. Store in a cool, dry and well ventilated area, away from incompatible substances and corrosive substances. Avoid moisture.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters